Cas no 110003-21-9 (4-Amino-1,1,2-trifluoro-1-butene hydrochloride)

• Product Name: 4-Amino-1,1,2-trifluoro-1-butene hydrochloride
• CAS No: 110003-21-9
• MF: C₄H₇ClF₃N
• MW: 161.553290605545
• CID: 6039433
• PubChem ID: 15239144
• Update Time: 2025-05-25

4-Amino-1,1,2-trifluoro-1-butene hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,4,4-trifluoro-3-butene-1-amine hydrochloride
• 110003-21-9
• 3,4,4-trifluorobut-3-en-1-amine hydrochloride
• EN300-7617605
• 4-amino-1,1,2-trifluoro-1-butene hydrochloride
• SCHEMBL8356244
• 4-Amino-1,1,2-trifluoro-1-butene hydrochloride

• Inchi： 1S/C4H6F3N.ClH/c5-3(1-2-8)4(6)7;/h1-2,8H2;1H
• InChI Key： SOULBUOCKZNCII-UHFFFAOYSA-N
• SMILES： Cl.F/C(=C(/F)\F)/CCN

Computed Properties

• Exact Mass: 161.0219114g/mol
• Monoisotopic Mass: 161.0219114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 95.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 4-Amino-1,1,2-trifluoro-1-butene hydrochloride

Comprehensive Overview of 4-Amino-1,1,2-trifluoro-1-butene hydrochloride (CAS No. 110003-21-9)

4-Amino-1,1,2-trifluoro-1-butene hydrochloride (CAS No. 110003-21-9) is a fluorinated organic compound with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoro and amino functional groups, has garnered attention for its potential in drug discovery and material science. Its molecular structure, combining fluorine atoms with an amine group, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its role in developing fluorinated analogs of existing drugs, which often exhibit enhanced metabolic stability and bioavailability.

The growing demand for fluorinated compounds in modern chemistry underscores the importance of 4-Amino-1,1,2-trifluoro-1-butene hydrochloride. Fluorine incorporation into organic molecules is a hot topic in medicinal chemistry, as it can improve drug efficacy and reduce side effects. This compound’s CAS No. 110003-21-9 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Recent studies highlight its utility in creating selective enzyme inhibitors and receptor modulators, addressing challenges in diseases like cancer and neurological disorders.

From a synthetic perspective, 4-Amino-1,1,2-trifluoro-1-butene hydrochloride offers a streamlined route to introduce fluorine into complex scaffolds. Its hydrochloride salt form enhances solubility, facilitating reactions in aqueous or polar solvents—a critical advantage for green chemistry initiatives. Environmental concerns and regulatory pressures have increased the focus on sustainable fluorination methods, and this compound aligns with such trends. Users searching for “fluorine in drug design” or “amine hydrochloride applications” will find this compound particularly relevant.

In agrochemicals, 4-Amino-1,1,2-trifluoro-1-butene hydrochloride is explored for its potential to develop novel pesticides with lower environmental persistence. The trifluoro moiety often imparts resistance to degradation, a trait valuable in crop protection. Searches for “fluorinated agrochemical intermediates” or “CAS 110003-21-9 uses” often lead to discussions about this compound’s role in addressing food security challenges through innovative chemistry.

Quality control and analytical profiling are essential for CAS No. 110003-21-9, given its research applications. Techniques like NMR spectroscopy and HPLC-MS are commonly employed to verify purity and structure. Laboratories prioritizing high-purity intermediates frequently inquire about this compound’s availability and specifications, emphasizing its niche yet critical role in synthetic workflows.

Looking ahead, 4-Amino-1,1,2-trifluoro-1-butene hydrochloride is poised to remain a key player in fluorine chemistry. Its intersection with trends like precision medicine and green synthesis ensures sustained interest. For researchers navigating databases or AI-driven literature reviews, keywords such as “fluorobutene derivatives” or “amine hydrochloride synthesis” will continue to highlight this compound’s multifaceted applications.